RUBBER ANTIAGER KY405, MIN96per cent
Description
RUBBER ANTIAGER KY405, MIN96% (CAS 10881-67-1) is a high-performance amine-based antioxidant primarily used in rubber manufacturing to prevent oxidative degradation. Its chemical structure is identified as 4,4'-bis(α,α-dimethylbenzyl)diphenylamine . Key characteristics include:
- Purity: ≥96% .
- Heat Resistance: Effective up to 120°C, making it suitable for high-temperature applications such as automotive components and wire insulation .
- Low Volatility: Ensures long-term stability in rubber matrices, reducing the need for frequent reapplication .
- Application Flexibility: Compatible with natural rubber (NR), styrene-butadiene rubber (SBR), and ethylene-propylene-diene monomer (EPDM), and ideal for light-colored products due to minimal discoloration .
Properties
CAS No. |
10881-67-1 |
|---|---|
Molecular Formula |
C8H15N |
Synonyms |
RUBBER ANTIAGER KY405, MIN96% |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: : The synthesis of RUBBER ANTIAGER KY405 involves several chemical reactions, typically starting with the reaction of specific aromatic amines with aldehydes or ketones under controlled conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product.
Industrial Production Methods: : In industrial settings, the production of RUBBER ANTIAGER KY405 is carried out in large-scale reactors where the reactants are mixed and heated to the required temperatures. The process is carefully monitored to ensure high purity and yield of the final product. The compound is then purified through various techniques such as crystallization or distillation.
Chemical Reactions Analysis
Types of Reactions: : RUBBER ANTIAGER KY405 undergoes several types of chemical reactions, including:
Oxidation: The compound can react with oxygen, leading to the formation of oxidized products.
Reduction: It can be reduced under specific conditions to yield different derivatives.
Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.
Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.
Major Products: : The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols.
Scientific Research Applications
RUBBER ANTIAGER KY405 has a wide range of applications in scientific research, including:
Chemistry: It is used as a stabilizer in the synthesis of polymers and other materials.
Biology: The compound is studied for its potential antioxidant properties and its effects on biological systems.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in preventing oxidative stress-related diseases.
Industry: It is widely used in the rubber industry to enhance the durability and performance of rubber products.
Mechanism of Action
The mechanism by which RUBBER ANTIAGER KY405 exerts its effects involves the inhibition of oxidative processes. The compound acts as a scavenger of free radicals, preventing them from initiating chain reactions that lead to the degradation of rubber materials. It also interacts with molecular targets such as enzymes and proteins involved in oxidative stress pathways, thereby enhancing the stability and longevity of rubber products.
Comparison with Similar Compounds
Key Competitors in the Rubber Antioxidant Market
Common alternatives to KY405 include:
TMQ (Polymerized 1,2-dihydro-2,2,4-trimethylquinoline): A cost-effective antioxidant with broad compatibility.
SP (Styrenated Phenol): A phenolic antioxidant with low toxicity but lower heat resistance.
TDQ (Tolylenediethylenediamine) : Offers excellent anti-ozone properties but higher volatility.
Performance Metrics
Research Findings
- Thermal Stability : KY405 outperforms TMQ and BLE in prolonged high-temperature environments, as shown in accelerated aging tests (e.g., 7-day exposure at 120°C resulted in 15% tensile strength loss for KY405 vs. 30% for TMQ) .
- Volatility : KY405 exhibits 50% lower weight loss than TDQ in thermogravimetric analysis (TGA) at 150°C .
Market and Industrial Relevance
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
